Cas no 172364-09-9 (4-Methylumbelliferyl--(1,3:1,4)-gl)

4-Methylumbelliferyl--(1,3:1,4)-gl structure
172364-09-9 structure
Product Name:4-Methylumbelliferyl--(1,3:1,4)-gl
CAS No:172364-09-9
Molecular Formula:C28H38O18
Molecular Weight:662.590530872345
CID:6639915

4-Methylumbelliferyl--(1,3:1,4)-gl Properties

Names and Identifiers

    • 4-Methylumbelliferyl--(1,3:1,4)-gl
    • 2H-1-Benzopyran-2-one, 7-[(O-β-D-glucopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→3)-β-D-glucopyranosyl)oxy]-4-methyl-
    • InChIKey： MJVXEQMDEMENDA-CMTVYHHJSA-N
    • Inchi： 1S/C28H38O18/c1-9-4-16(32)41-12-5-10(2-3-11(9)12)40-28-23(39)25(18(34)14(7-30)43-28)46-27-22(38)20(36)24(15(8-31)44-27)45-26-21(37)19(35)17(33)13(6-29)42-26/h2-5,13-15,17-31,33-39H,6-8H2,1H3/t13-,14-,15-,17-,18-,19+,20-,21-,22-,23-,24-,25+,26+,27+,28-/m1/s1
    • SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)[C@H]1[C@@H]([C@H]([C@@H](O[C@@H]1CO)O[C@H]1[C@@H]([C@H](O[C@H]([C@@H]1O)OC1=CC=C2C(=CC(OC2=C1)=O)C)CO)O)O)O

Experimental Properties

  • Boiling Point: 1015.6±65.0 °C(Predicted)
  • pka: 12.52±0.70(Predicted)
  • Density: 1.71±0.1 g/cm3(Predicted)

4-Methylumbelliferyl--(1,3:1,4)-gl Synthesis

Synthetic Circuit 1

172364-08-8 172364-08-8
2816-24-2 2816-24-2
172364-09-9 172364-09-9
84325-18-8 84325-18-8
Reaction Conditions
1.1 Reagents: Formic acid ,  Sodium formate Solvents: Water ;  pH 4, rt
1.2 Catalysts: Cellulase ;  65 °C; 5 h, 65 °C
1.3 Reagents: Sodium carbonate ;  neutralized
Reference
Glycosynthase-catalyzed syntheses at pH below neutrality
Trincone, Antonio; et al, Bioorganic & Medicinal Chemistry Letters, 2003, 13(22), 4039-4042

Synthetic Circuit 2

18997-57-4 18997-57-4
2816-24-2 2816-24-2
172364-09-9 172364-09-9
84325-18-8 84325-18-8
Reaction Conditions
1.1 Reagents: Formic acid ,  Sodium formate Solvents: Water ;  pH 4, rt
1.2 Catalysts: Cellulase ;  65 °C; 5 h, 65 °C
1.3 Reagents: Sodium carbonate ;  neutralized
2.1 Reagents: Formic acid ,  Sodium formate Solvents: Water ;  pH 4, rt
2.2 Catalysts: Cellulase ;  65 °C; 5 h, 65 °C
2.3 Reagents: Sodium carbonate ;  neutralized
Reference
Glycosynthase-catalyzed syntheses at pH below neutrality
Trincone, Antonio; et al, Bioorganic & Medicinal Chemistry Letters, 2003, 13(22), 4039-4042

4-Methylumbelliferyl--(1,3:1,4)-gl Raw materials

4-Methylumbelliferyl--(1,3:1,4)-gl Preparation Products

4-Methylumbelliferyl--(1,3:1,4)-gl Related Literature

172364-09-9 (4-Methylumbelliferyl--(1,3:1,4)-gl) Related Products

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